molecular formula C13H15NO3 B8696354 Ethyl 3-(4-acetamidophenyl)prop-2-enoate CAS No. 73780-86-6

Ethyl 3-(4-acetamidophenyl)prop-2-enoate

Cat. No.: B8696354
CAS No.: 73780-86-6
M. Wt: 233.26 g/mol
InChI Key: CDEIESVXIPSGGU-UHFFFAOYSA-N
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Description

Ethyl 3-(4-acetamidophenyl)prop-2-enoate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

73780-86-6

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

ethyl 3-(4-acetamidophenyl)prop-2-enoate

InChI

InChI=1S/C13H15NO3/c1-3-17-13(16)9-6-11-4-7-12(8-5-11)14-10(2)15/h4-9H,3H2,1-2H3,(H,14,15)

InChI Key

CDEIESVXIPSGGU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=CC1=CC=C(C=C1)NC(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The procedure described in Example 26 is repeated, but using 5.35 g (25 mmols) of 4-bromoacetanilide and 2.99 ml (27.5 mmols) of ethyl acrylate. After a reaction time of 12 hours at 130° C. and working up as described in Example 1, recrystallisation of the crude product from toluene gives 0.60 g (2.6 mmols) of ethyl 4-(N-acetylamino)-cinnamate as pale yellow crystals of melting point 133° C.; yield 10% of theory (conversion figure 1000; Pd content 0.01 mol %). Analysis for C13H15NO3 (molecular weight 233): calculated C 66.92; H 6.48; N 6.01; O 20.59, found C 66.52; H 6.38; N 6.07; O 20.59.
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Synthesis routes and methods II

Procedure details

A sample of 50 g. of ethyl p-aminocinnamate is dissolved in 500 ml. of ethyl ether and a solution of 28 g. of acetic anhydride in 30 ml. of ether is added dropwise. When the addition is complete, the reaction is allowed to stir for another hour. The mixture is then diluted with hexane and filtered, providing ethyl p-acetamidocinnamate.
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